![molecular formula C20H19NO3 B2430285 Benzyl 2-(4-methylphenyl)-4-oxo-2,3-dihydropyridine-1-carboxylate CAS No. 1260742-80-0](/img/structure/B2430285.png)
Benzyl 2-(4-methylphenyl)-4-oxo-2,3-dihydropyridine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzyl 2-(4-methylphenyl)-4-oxo-2,3-dihydropyridine-1-carboxylate, also known as BMOC, is a chemical compound that has gained significant attention in the field of scientific research. BMOC is a dihydropyridine derivative that has been synthesized using various methods. This compound has been studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis.
Mechanism of Action
The mechanism of action of Benzyl 2-(4-methylphenyl)-4-oxo-2,3-dihydropyridine-1-carboxylate is not fully understood. However, it has been suggested that this compound may act as a calcium channel blocker by inhibiting the influx of calcium ions into cells. It has also been suggested that this compound may act as an antioxidant by scavenging free radicals in cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. In vivo studies have shown that this compound can reduce blood pressure and improve vascular function in hypertensive rats. This compound has also been shown to have antioxidant activity in vitro.
Advantages and Limitations for Lab Experiments
Benzyl 2-(4-methylphenyl)-4-oxo-2,3-dihydropyridine-1-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize using various methods, and it has been shown to have various biochemical and physiological effects. However, this compound also has several limitations for lab experiments. It is not very water-soluble, which can make it difficult to use in aqueous solutions. It is also relatively unstable and can decompose over time, which can affect the accuracy of experimental results.
Future Directions
There are several future directions for the study of Benzyl 2-(4-methylphenyl)-4-oxo-2,3-dihydropyridine-1-carboxylate. One direction is to further investigate its potential use as an antihypertensive agent and calcium channel blocker. Another direction is to investigate its potential use as an antioxidant and its effects on oxidative stress. Additionally, further studies can be conducted to investigate the synthesis of this compound using more environmentally friendly methods. Overall, the study of this compound has the potential to lead to the development of new drugs and materials with various applications in scientific research.
Synthesis Methods
Benzyl 2-(4-methylphenyl)-4-oxo-2,3-dihydropyridine-1-carboxylate can be synthesized using various methods, including the Hantzsch reaction, the Biginelli reaction, and the Gewald reaction. The Hantzsch reaction involves the condensation of an aldehyde, a ketone, and ammonia with a dihydropyridine to form this compound. The Biginelli reaction involves the condensation of an aldehyde, a ketone, and urea with a dihydropyridine to form this compound. The Gewald reaction involves the condensation of a ketone, a nitrile, and a sulfur compound with a dihydropyridine to form this compound.
Scientific Research Applications
Benzyl 2-(4-methylphenyl)-4-oxo-2,3-dihydropyridine-1-carboxylate has been studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential use as an antihypertensive agent, a calcium channel blocker, and an antioxidant. In material science, this compound has been studied for its potential use as a precursor for the synthesis of various organic compounds. In organic synthesis, this compound has been studied for its potential use as a reagent for the synthesis of various compounds.
properties
IUPAC Name |
benzyl 2-(4-methylphenyl)-4-oxo-2,3-dihydropyridine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO3/c1-15-7-9-17(10-8-15)19-13-18(22)11-12-21(19)20(23)24-14-16-5-3-2-4-6-16/h2-12,19H,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWYCLOVKCNLAQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2CC(=O)C=CN2C(=O)OCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.